(E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[(E)-(1,3-dimethyl-2-oxobenzimidazol-5-yl)methylideneamino]acetamide
• InChI: InChI=1S/C19H17N5O3S/c1-23-14-8-7-12(9-15(14)24(2)19(23)26)10-20-22-17(25)11-28-18-21-13-5-3-4-6-16(13)27-18/h3-10H,11H2,1-2H3,(H,22,25)/b20-10+
• InChI Key: DTLWUDDGQBLXDB-KEBDBYFISA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C=NNC(=O)CSC3=NC4=CC=CC=C4O3)N(C1=O)C
• Isomeric SMILES: CN1C2=C(C=C(C=C2)/C=N/NC(=O)CSC3=NC4=CC=CC=C4O3)N(C1=O)C
• Molecular Formula: C19H17N5O3S
• Molecular Weight: 395.4 g/mol

Description

(E)-2-(benzo[d]oxazol-2-ylthio)-N'-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)methylene)acetohydrazide is a useful research compound. Its molecular formula is C19H17N5O3S and its molecular weight is 395.44. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activities

Some novel derivatives containing benzimidazole and oxadiazole moieties have been synthesized and evaluated for their antioxidant properties. These compounds, including acetohydrazide derivatives, have shown significant in vitro antioxidant activities, as evidenced by their ability to inhibit lipid peroxidation and ethoxyresorufin O-deethylase (EROD) activity in rat liver microsomes, alongside their free radical scavenging capacities (Alp et al., 2015).

Antimicrobial and Antifungal Activities

Research has also focused on the synthesis of novel thiazolidinone and benzimidazole derivatives, highlighting their promising antibacterial and antifungal activities. These studies provide insights into the compound's potential as a base for developing new antimicrobial agents, demonstrating efficacy against a range of bacterial and fungal strains (Bhatt et al., 2013).

Anticancer Properties

The compound's framework has been utilized to create derivatives with significant anticancer activities. Synthesis and evaluation of new benzimidazole derivatives have shown promising results in inhibiting the growth of various cancer cell lines, underscoring the potential of these compounds in cancer therapy (Osmaniye et al., 2018). Molecular docking studies further support these findings, suggesting mechanisms through which these compounds could exert their anticancer effects.

Synthesis and Characterization

The compound and its derivatives have been synthesized and characterized through various methods, including NMR spectroscopy and mass spectrometry, providing a foundation for further pharmacological studies. These synthetic efforts have enabled the exploration of the compound's biological activities and its potential therapeutic applications (Evrard et al., 2022).